Cas no 887592-49-6 (3-(6-Methoxy-2-naphthyl)azetidine)

• Product Name: 3-(6-Methoxy-2-naphthyl)azetidine
• CAS No: 887592-49-6
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 5790374
• PubChem ID: 116962283
• Update Time: 2025-08-03

3-(6-Methoxy-2-naphthyl)azetidine Chemical and Physical Properties

Names and Identifiers

• SY267280
• EN300-1829362
• 887592-49-6
• 3-(6-Methoxy-2-naphthyl)azetidine
• MFCD07787113
• 3-(6-methoxynaphthalen-2-yl)azetidine

• Inchi： 1S/C14H15NO/c1-16-14-5-4-10-6-11(13-8-15-9-13)2-3-12(10)7-14/h2-7,13,15H,8-9H2,1H3
• InChI Key： KUQLXOOAFXHTNE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=CC(=C2)C1CNC1

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(6-Methoxy-2-naphthyl)azetidine

Professional Introduction to Compound with CAS No. 887592-49-6 and Product Name: 3-(6-Methoxy-2-naphthyl)azetidine

3-(6-Methoxy-2-naphthyl)azetidine, identified by its Chemical Abstracts Service (CAS) number 887592-49-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidine class, a heterocyclic structure that features a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a naphthalene derivative at the 3-position, specifically 6-Methoxy-2-naphthyl, introduces unique electronic and steric properties that make this molecule of considerable interest for drug discovery and development.

The naphthalene ring system is a well-documented scaffold in medicinal chemistry, known for its ability to interact favorably with biological targets due to its aromatic stability and adaptable functionalization potential. In 3-(6-Methoxy-2-naphthyl)azetidine, the methoxy group at the 6-position of the naphthalene ring enhances solubility and influences electronic distribution, while the azetidine moiety introduces conformational flexibility and potential for hydrogen bonding interactions. These structural features collectively contribute to the compound's pharmacological profile, making it a promising candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(6-Methoxy-2-naphthyl)azetidine with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The azetidine ring serves as a privileged structure in drug design, allowing for precise tuning of physicochemical properties such as lipophilicity and metabolic stability. This adaptability has been leveraged in the development of novel therapeutic agents targeting challenging disease mechanisms.

In parallel, synthetic methodologies have been refined to facilitate the efficient preparation of 3-(6-Methoxy-2-naphthyl)azetidine on both laboratory and industrial scales. Modern synthetic routes often employ transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, to construct the complex naphthalene core with high selectivity and yield. These innovations not only streamline production but also enable access to derivatives with tailored functionalities, expanding the chemical space available for drug discovery.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like 3-(6-Methoxy-2-naphthyl)azetidine due to their diverse biological activities. Preclinical studies have demonstrated that derivatives of this class exhibit promising pharmacokinetic profiles, including favorable absorption, distribution, metabolism, and excretion (ADME) properties. Such characteristics are critical for advancing candidates into clinical trials and ultimately translating them into viable therapeutics. The incorporation of methoxy substituents has been particularly noted for its role in modulating drug-receptor interactions, enhancing binding affinity while minimizing off-target effects.

Emerging research also highlights the potential of 3-(6-Methoxy-2-naphthyl)azetidine as a building block for more complex molecular architectures. By functionalizing the azetidine ring or extending the naphthalene scaffold, chemists can generate libraries of analogs with enhanced potency or selectivity. High-throughput screening (HTS) technologies coupled with structure-activity relationship (SAR) analysis have accelerated this process, allowing for rapid identification of lead compounds. Such approaches align with contemporary drug discovery paradigms that emphasize efficiency and precision.

The role of 3-(6-Methoxy-2-naphthyl)azetidine in medicinal chemistry extends beyond isolated applications; it exemplifies broader trends toward rational drug design informed by deep mechanistic understanding. The integration of experimental data with computational predictions provides a robust framework for optimizing lead compounds like this one. As methodologies evolve, so too does the potential for 3-(6-Methoxy-2-naphthyl)azetidine to contribute to novel therapeutic strategies across multiple therapeutic areas.

Future directions in research may explore novel synthetic pathways or explore its applications in areas such as polymer chemistry or material science, where its structural motifs could inspire innovative materials with tailored properties. The versatility of heterocyclic compounds like azetidines ensures their continued relevance in addressing complex biological challenges.